Cas no 1702482-22-1 (1-(5-bromothiophen-2-yl)methyl-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(5-bromothiophen-2-yl)methyl-5-methyl-1H-pyrazol-3-amine
• CAS No: 1702482-22-1
• MF: C₉H₁₀BrN₃S
• MW: 272.164799213409
• CID: 5748656
• PubChem ID: 130496603
• Update Time: 2025-05-24

1-(5-bromothiophen-2-yl)methyl-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(5-bromothiophen-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine
• 1702482-22-1
• EN300-1108739
• 1-(5-bromothiophen-2-yl)methyl-5-methyl-1H-pyrazol-3-amine

• Inchi： 1S/C9H10BrN3S/c1-6-4-9(11)12-13(6)5-7-2-3-8(10)14-7/h2-4H,5H2,1H3,(H2,11,12)
• InChI Key： XOOMOZIVELHADH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN2C(C)=CC(N)=N2)S1

Computed Properties

• Exact Mass: 270.97788g/mol
• Monoisotopic Mass: 270.97788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(5-bromothiophen-2-yl)methyl-5-methyl-1H-pyrazol-3-amine

Comprehensive Analysis of 1-(5-bromothiophen-2-yl)methyl-5-methyl-1H-pyrazol-3-amine (CAS No. 1702482-22-1)

The compound 1-(5-bromothiophen-2-yl)methyl-5-methyl-1H-pyrazol-3-amine (CAS No. 1702482-22-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a bromothiophene moiety linked to a methylpyrazole core, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

One of the key reasons for the growing interest in 1-(5-bromothiophen-2-yl)methyl-5-methyl-1H-pyrazol-3-amine is its role in the development of small-molecule inhibitors. With the rise of precision medicine and targeted therapies, compounds like this are being explored for their ability to interact with specific enzymes or receptors. The bromine substitution on the thiophene ring enhances its reactivity, making it a versatile building block for further chemical modifications.

In recent years, the demand for heterocyclic compounds has surged, driven by their prevalence in FDA-approved drugs. 1-(5-bromothiophen-2-yl)methyl-5-methyl-1H-pyrazol-3-amine fits into this category, offering a scaffold that can be tailored for various therapeutic applications. Its pyrazole ring, in particular, is a common motif in anti-inflammatory and anticancer agents, aligning with current trends in drug development.

Another area where this compound shows promise is in agrochemical research. The thiophene and pyrazole units are known to exhibit pesticidal and herbicidal activities. As the agricultural industry seeks more sustainable and efficient solutions, 1-(5-bromothiophen-2-yl)methyl-5-methyl-1H-pyrazol-3-amine could play a pivotal role in the design of next-generation crop protection agents.

From a synthetic chemistry perspective, the compound's CAS No. 1702482-22-1 serves as a critical identifier for researchers and manufacturers. Its precise molecular structure ensures reproducibility in experiments, a cornerstone of modern chemical research. The inclusion of a bromine atom also opens doors for cross-coupling reactions, a popular topic in organic synthesis circles.

Environmental and safety considerations are paramount when working with any chemical compound. While 1-(5-bromothiophen-2-yl)methyl-5-methyl-1H-pyrazol-3-amine is not classified as hazardous under standard regulations, proper handling protocols should always be followed. This aligns with the broader industry shift toward green chemistry and sustainable practices.

In conclusion, 1-(5-bromothiophen-2-yl)methyl-5-methyl-1H-pyrazol-3-amine (CAS No. 1702482-22-1) represents a fascinating intersection of chemistry and biology. Its potential applications in pharmaceuticals, agrochemicals, and material science make it a compound worth watching. As research continues to unfold, this molecule may well become a cornerstone in the development of innovative solutions for some of today's most pressing challenges.